Cas no 2171947-63-8 (2-5-ethyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-5-ethyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2171947-63-8
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• CID: 5993182
• PubChem ID: 165597935
• Update Time: 2025-05-20

2-5-ethyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-5-ethyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2-[5-ethyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile
• EN300-1598626
• 2171947-63-8

• Inchi： 1S/C11H18N4/c1-5-11-10(6-7-12)13-14-15(11)9(4)8(2)3/h8-9H,5-6H2,1-4H3
• InChI Key： KGHATCKAYOJRON-UHFFFAOYSA-N
• SMILES： N1(C(=C(CC#N)N=N1)CC)C(C)C(C)C

Computed Properties

• Exact Mass: 206.153146591g/mol
• Monoisotopic Mass: 206.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-5-ethyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile

Recent Advances in the Study of 2-5-ethyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2171947-63-8)

The compound 2-5-ethyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2171947-63-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 2-5-ethyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile, which can be efficiently prepared via copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. The compound's triazole core, coupled with the acetonitrile moiety, offers a robust scaffold for further functionalization, making it a promising candidate for the development of novel bioactive molecules. Researchers have explored its utility in the synthesis of heterocyclic compounds with potential antimicrobial and anticancer properties.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-5-ethyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile exhibits moderate inhibitory effects against certain bacterial strains, including Staphylococcus aureus and Escherichia coli. These findings suggest its potential as a lead compound for the development of new antibiotics. Additionally, molecular docking studies have revealed that the compound can interact with key enzymes involved in bacterial cell wall synthesis, providing insights into its mechanism of action.

Beyond its antimicrobial properties, recent investigations have explored the compound's potential in oncology. In vitro assays have shown that derivatives of 2-5-ethyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile can induce apoptosis in certain cancer cell lines, particularly those associated with breast and lung cancers. These effects are believed to be mediated through the modulation of apoptotic pathways and the inhibition of key signaling proteins. Further studies are underway to optimize the compound's pharmacokinetic properties and enhance its therapeutic efficacy.

In conclusion, 2-5-ethyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2171947-63-8) represents a promising scaffold for the development of novel therapeutic agents. Its synthetic accessibility, coupled with its diverse biological activities, positions it as a valuable tool in medicinal chemistry. Future research should focus on elucidating its structure-activity relationships and exploring its potential in other therapeutic areas, such as neurodegenerative diseases and inflammatory disorders.